2-{[4-(1-Azepanylcarbonyl)anilino]-carbonyl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-{[4-(1-Azepanylcarbonyl)anilino]-carbonyl}benzoic acid” is a chemical compound with the molecular formula C21H22N2O4 . It has a molecular weight of 366.41 . The compound is used for proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C21H22N2O4/c24-19(17-7-3-4-8-18(17)21(26)27)22-16-11-9-15(10-12-16)20(25)23-13-5-1-2-6-14-23/h3-4,7-12H,1-2,5-6,13-14H2,(H,22,24)(H,26,27) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
The compound has a molecular weight of 366.41 and a molecular formula of C21H22N2O4 . The InChI code provides further information about its structure . Unfortunately, specific physical properties like melting point, boiling point, or solubility were not found in the available resources.Scientific Research Applications
Hydration and Structural Analysis
Hydration of Aniline and Benzoic Acid Structural aspects of aniline and benzoic acid hydration were explored to understand the interaction with water molecules. Aniline's hydration shell consists of approximately 26 water molecules, while benzoic acid is hydrated by 28.4 water molecules. Aniline forms about 1.8 H-bonds with the amino group, while benzoic acid forms an average of 2.85 H-bonds through the carboxylic group. Both compounds have water molecules preferentially located above and below the phenyl ring plane, indicating a specific interaction pattern with water molecules in their environments (Fedotova & Kruchinin, 2013).
Synthetic Applications and Chemical Analysis
Metallation of Heterocyclic Compounds The compound facilitates metallation in the presence of a remote carboxylate group, leading to the synthesis of biologically active aza-anthraquinones. This process illustrates the compound's utility in developing heterocyclic quinones, which are significant in pharmaceutical and chemical industries (Rebstock, Mongin, Trécourt, & Quéguiner, 2004).
Supermolecular Compound Synthesis The compound plays a role in synthesizing supermolecular compounds, as demonstrated in the synthesis and crystal structure analysis of 2-benzoic oxyl acetic acid and aniline super-molecular compound. The detailed structural analysis provides insights into molecular interactions and can guide the design of new materials and drugs (Liu Xin-yu, 2008).
Spectroscopic Analysis and Complex Formation
Spectroscopic Analysis of Aromaticity The compound assists in analyzing aromaticity indices through nuclear magnetic resonance spectroscopy. The study of its anilides offers insights into the electronic nature and aromatic character of molecules, crucial in understanding chemical reactivity and designing new molecules for various applications (Lee, Yu, & Ji, 2002).
Coordination Polymer Synthesis Utilizing derivatives of the compound, lanthanide-based coordination polymers have been synthesized, showcasing its role in forming materials with potential applications in photophysical devices. The study of these polymers' structures and photophysical properties offers valuable insights into material science (Sivakumar, Reddy, Cowley, & Butorac, 2011).
Safety and Hazards
properties
IUPAC Name |
2-[[4-(azepane-1-carbonyl)phenyl]carbamoyl]benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4/c24-19(17-7-3-4-8-18(17)21(26)27)22-16-11-9-15(10-12-16)20(25)23-13-5-1-2-6-14-23/h3-4,7-12H,1-2,5-6,13-14H2,(H,22,24)(H,26,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDVYIGJNLDMODJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[4-(1-Azepanylcarbonyl)anilino]-carbonyl}benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.